Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone structure

1202527-94-3 structure

Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone

CAS No:1202527-94-3

MF:C₁₀H₉BrN₂O

MW:253.095261335373

MDL:MFCD28128506

CID:2111381

PubChem ID:67069768

Update Time:2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

Exact Mass: 251.99000
Monoisotopic Mass: 251.98983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 2.76730

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1133081-5g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one	1202527-94-3	95%	5g	$3800	2024-07-23
Aaron	AR022ICS-1g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	1g	$800.00	2025-02-13
Aaron	AR022ICS-250mg	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	250mg	$500.00	2025-02-13

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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